8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine

• Molecular Formula: C17H14ClN5
• Molecular Weight: 323.8 g/mol
• IUPAC Name: 8-chloro-N-(4-ethylphenyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
• InChI: InChI=1S/C17H14ClN5/c1-2-11-3-6-13(7-4-11)20-16-17-22-19-10-23(17)15-9-12(18)5-8-14(15)21-16/h3-10H,2H2,1H3,(H,20,21)
• InChI Key: VZGOTRNDAWSSLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC3=C(C=C(C=C3)Cl)N4C2=NN=C4

Description

8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine is a synthetic compound belonging to the class of triazoloquinoxalines. This compound is characterized by its unique structure, which includes a triazole ring fused to a quinoxaline moiety. The presence of a chloro group at the 8th position and an ethylphenyl group at the N-position further distinguishes this compound. Triazoloquinoxalines have garnered significant interest due to their diverse biological activities, including antiviral, antimicrobial, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine typically involves the following steps:

Formation of the Quinoxaline Ring: The quinoxaline ring is synthesized by the condensation of o-phenylenediamine with a suitable diketone, such as glyoxal or benzil, under acidic conditions.

Introduction of the Triazole Ring: The triazole ring is introduced by reacting the quinoxaline derivative with hydrazine hydrate and an appropriate aldehyde or ketone.

Chlorination: The resulting triazoloquinoxaline is then chlorinated at the 8th position using reagents like thionyl chloride or phosphorus oxychloride.

N-Substitution: Finally, the N-substitution is achieved by reacting the chlorinated triazoloquinoxaline with 4-ethylphenylamine under basic conditions

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale synthesis. This involves the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinoxaline N-oxides.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium ethoxide in ethanol

Major Products Formed

Oxidation: Quinoxaline N-oxides.

Reduction: Amine derivatives.

Substitution: Substituted triazoloquinoxalines

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Exhibits significant antimicrobial and antiviral activities, making it a potential candidate for the development of new therapeutic agents.

Medicine: Shows promising anticancer activity by inhibiting the growth of various cancer cell lines. It is also being investigated for its potential as an adenosine receptor antagonist.

Industry: Used in the development of new materials with unique properties, such as conductive polymers and advanced coatings .

Mechanism of Action

The mechanism of action of 8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine involves several molecular targets and pathways:

Antimicrobial Activity: The compound intercalates into bacterial DNA, disrupting replication and transcription processes.

Antiviral Activity: Inhibits viral replication by targeting viral enzymes and proteins.

Anticancer Activity: Acts as an adenosine receptor antagonist, inhibiting the proliferation of cancer cells and inducing apoptosis .

Comparison with Similar Compounds

8-chloro-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine can be compared with other triazoloquinoxaline derivatives:

8-chloro-[1,2,4]triazolo[4,3-a]quinoxaline: Lacks the N-substitution, resulting in different biological activities.

N-(4-methylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine: The presence of a methyl group instead of an ethyl group affects its pharmacological profile.

8-bromo-N-(4-ethylphenyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-amine: The bromo group alters its reactivity and biological properties .